Cas no 1805156-73-3 (3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1805156-73-3
• MF: C₉H₄F₅N₃O₃
• MW: 297.138379096985
• CID: 4842260
• Update Time: 2025-06-28

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F5N3O3/c10-7(11)5-6(20-9(12,13)14)4(1-2-15)3-16-8(5)17(18)19/h3,7H,1H2
• InChI Key： WPZAWHNLZPMYQA-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(CC#N)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 2.5
• Topological Polar Surface Area: 91.7

Additional information on 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805156-73-3) is a novel and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of difluoromethyl, nitro, and trifluoromethoxy substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile is composed of a pyridine ring with a cyano group at the 5-position, a difluoromethyl group at the 3-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 4-position. This intricate arrangement of functional groups imparts the molecule with distinct chemical and biological properties. The presence of the cyano group enhances its reactivity and potential for further derivatization, while the difluoromethyl and trifluoromethoxy groups contribute to its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile as a lead compound in drug discovery. One notable application is in the development of inhibitors for specific enzymes involved in various diseases. For instance, researchers have explored its use as an inhibitor of kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases. The compound's ability to selectively target these enzymes while minimizing off-target effects makes it an attractive candidate for further optimization.

In addition to its potential as an enzyme inhibitor, 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile has also shown promise in the treatment of neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier efficiently, making it suitable for targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The nitro group in particular may play a role in modulating oxidative stress and neuroinflammation, which are key factors in the progression of these diseases.

The synthesis of 3-(Diffluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the various functional groups through sequential reactions. For example, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using difluoroiodomethane, while the nitro group can be added through nitration. The trifluoromethoxy group can be introduced using triflic anhydride or other electrophilic fluorinating agents. The final step involves the introduction of the cyano group through a cyanoalkylation reaction.

The physical properties of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile, such as its melting point, solubility, and stability, have been extensively studied to optimize its use in various applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and formulation studies.

In conclusion, 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805156-73-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides it with a range of desirable properties that make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its applications in enzyme inhibition, neurological disorders, and other areas of medical importance.